2-((5,6,7,8-Tetrahydronaphthalen-2-yl)oxy)butanoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by various spectroscopic methods and confirmed by chemical synthesis. Unfortunately, specific information about the molecular structure of “2-((5,6,7,8-Tetrahydronaphthalen-2-yl)oxy)butanoic acid” is not available in the sources I found .
Scientific Research Applications
1. Synthesis and Structural Analysis
- The synthesis of compounds related to 2-((5,6,7,8-Tetrahydronaphthalen-2-yl)oxy)butanoic acid has been a focus in efforts toward the total synthesis of complex molecules like elisabethin A. Studies on crystal structures of related compounds offer insights into their molecular configurations and potential applications in material science (Kaiser, Weil, Gärtner, & Enev, 2023).
2. Biological and Medicinal Applications
- Several studies have synthesized derivatives starting from compounds structurally similar to this compound to evaluate their analgesic, antifungal, and anticancer activities. These studies highlight the potential of these compounds in developing new therapeutic agents (Turan-Zitouni, Kaplancıklı, Erol, & Kılıç, 1999; Gouhar & Raafat, 2015; Hamdy, Anwar, Abu-Zied, & Awad, 2013).
3. Material Science and Organic Synthesis
- Research in material science and organic synthesis involving tetrahydronaphthalene derivatives, closely related to the compound , has been conducted. This includes the development of new synthetic pathways and the exploration of their properties in various applications (Mane, Kadam, & Salunkhe, 1999; Wang, Davis, Gao, & Zheng, 2014).
4. Molecular Imaging and Diagnostic Applications
- Some studies have focused on the synthesis of fluorine-18-labeled analogues of compounds structurally similar to this compound for use in PET imaging. This highlights the potential of these compounds in diagnostic imaging and molecular medicine (Wang, Davis, Gao, & Zheng, 2014).
Mechanism of Action
Target of Action
It’s structurally related to 5,6,7,8-tetrahydro-2-naphthol , which has been used as a model compound in the study of photochemical transformation of certain steroids .
Mode of Action
It’s known that the compound can be synthesized via the reaction of 5,6,7,8-tetrahydro-2-naphthol with chloroacetic acid in naoh solution .
Biochemical Pathways
Action Environment
It’s known that the compound can be synthesized under reflux conditions , suggesting that it may be stable under high-temperature conditions.
properties
IUPAC Name |
2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-2-13(14(15)16)17-12-8-7-10-5-3-4-6-11(10)9-12/h7-9,13H,2-6H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMERGXVWLWRYGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)OC1=CC2=C(CCCC2)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40672528 | |
Record name | 2-[(5,6,7,8-Tetrahydronaphthalen-2-yl)oxy]butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40672528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
869947-98-8 | |
Record name | 2-[(5,6,7,8-Tetrahydro-2-naphthalenyl)oxy]butanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=869947-98-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[(5,6,7,8-Tetrahydronaphthalen-2-yl)oxy]butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40672528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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